Cas no 887570-44-7 (3,6-DIIODO-4-HYDROXYINDAZOLE)

3,6-DIIODO-4-HYDROXYINDAZOLE structure
Product name:3,6-DIIODO-4-HYDROXYINDAZOLE
3,6-DIIODO-4-HYDROXYINDAZOLE Chemical and Physical Properties
Names and Identifiers
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- 3,6-DIIODO-4-HYDROXYINDAZOLE
- 887570-44-7
- 3,6-Diiodo-1H-indazol-4-ol
- 3,6-diiodo-2H-indazol-4-ol
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- Inchi: InChI=1S/C7H4I2N2O/c8-3-1-4-6(5(12)2-3)7(9)11-10-4/h1-2,12H,(H,10,11)
- InChI Key: SEOXEEMCIJRRHU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 385.84131Da
- Monoisotopic Mass: 385.84131Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 48.9Ų
3,6-DIIODO-4-HYDROXYINDAZOLE Related Literature
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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2. Back matter
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3. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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4. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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